2-Methoxy-5-methylbenzenesulfonic acid
Description
2-Methoxy-5-methylbenzenesulfonic acid is a sulfonic acid derivative featuring a methoxy (-OCH₃) group at the 2-position and a methyl (-CH₃) group at the 5-position on the benzene ring. This compound serves as a key intermediate in pharmaceuticals, agrochemicals, and specialty chemicals due to its reactive sulfonic acid group and tunable substituents. Its synthesis typically involves sulfonation, etherification, and functional group modifications .
Properties
Molecular Formula |
C8H10O4S |
|---|---|
Molecular Weight |
202.23 g/mol |
IUPAC Name |
2-methoxy-5-methylbenzenesulfonic acid |
InChI |
InChI=1S/C8H10O4S/c1-6-3-4-7(12-2)8(5-6)13(9,10)11/h3-5H,1-2H3,(H,9,10,11) |
InChI Key |
ULKCWQVQMYJSNP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Synthetic Efficiency : Multi-step syntheses (e.g., ) face challenges in regioselectivity; optimizing catalysts (e.g., Pd/C for nitro reductions) improves yields .
- Functional Group Trade-offs : Methylsulfonyl groups enhance lipophilicity but reduce solubility, limiting bioavailability in drug candidates .
- Regulatory Considerations: Benzophenone-4 faces restrictions in cosmetics due to allergenicity concerns .
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